![molecular formula C16H20N2O2S2 B10890438 1-(Benzylsulfonyl)-4-(thiophen-3-ylmethyl)piperazine](/img/structure/B10890438.png)
1-(Benzylsulfonyl)-4-(thiophen-3-ylmethyl)piperazine
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Overview
Description
1-(Benzylsulfonyl)-4-(thiophen-3-ylmethyl)piperazine is an organic compound that features a piperazine ring substituted with a benzylsulfonyl group and a thiophen-3-ylmethyl group
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-(Benzylsulfonyl)-4-(thiophen-3-ylmethyl)piperazine typically involves the following steps:
Formation of the Piperazine Core: The piperazine ring can be synthesized through the cyclization of ethylenediamine with dihaloalkanes.
Introduction of the Benzylsulfonyl Group: The benzylsulfonyl group can be introduced via sulfonylation reactions using benzylsulfonyl chloride in the presence of a base such as triethylamine.
Attachment of the Thiophen-3-ylmethyl Group: The thiophen-3-ylmethyl group can be attached through nucleophilic substitution reactions using thiophen-3-ylmethyl halides.
Industrial Production Methods: Industrial production of this compound may involve optimizing the above synthetic routes for large-scale synthesis. This includes using continuous flow reactors to enhance reaction efficiency and yield, as well as employing purification techniques such as crystallization and chromatography to obtain high-purity products.
Chemical Reactions Analysis
Types of Reactions: 1-(Benzylsulfonyl)-4-(thiophen-3-ylmethyl)piperazine can undergo various chemical reactions, including:
Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.
Reduction: The benzylsulfonyl group can be reduced to a benzyl group.
Substitution: The piperazine nitrogen atoms can participate in nucleophilic substitution reactions.
Common Reagents and Conditions:
Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (mCPBA) can be used under mild conditions.
Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.
Substitution: Halides or sulfonates can be used as leaving groups in nucleophilic substitution reactions.
Major Products:
Oxidation: Sulfoxides or sulfones.
Reduction: Benzyl derivatives.
Substitution: Various substituted piperazine derivatives.
Scientific Research Applications
1-(Benzylsulfonyl)-4-(thiophen-3-ylmethyl)piperazine has several scientific research applications:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Investigated for its potential as a ligand in receptor studies.
Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.
Industry: Utilized in the development of advanced materials with specific electronic or optical properties.
Mechanism of Action
The mechanism of action of 1-(Benzylsulfonyl)-4-(thiophen-3-ylmethyl)piperazine depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The benzylsulfonyl and thiophen-3-ylmethyl groups can enhance binding affinity and specificity through various interactions, including hydrogen bonding and π-π stacking.
Comparison with Similar Compounds
1-(Benzylsulfonyl)piperazine: Lacks the thiophen-3-ylmethyl group, which may reduce its binding affinity in certain applications.
4-(Thiophen-3-ylmethyl)piperazine: Lacks the benzylsulfonyl group, which may affect its solubility and reactivity.
1-(Phenylsulfonyl)-4-(thiophen-3-ylmethyl)piperazine: Similar structure but with a phenylsulfonyl group instead of a benzylsulfonyl group, which may alter its electronic properties.
Uniqueness: 1-(Benzylsulfonyl)-4-(thiophen-3-ylmethyl)piperazine is unique due to the presence of both benzylsulfonyl and thiophen-3-ylmethyl groups, which confer distinct chemical and biological properties. This combination enhances its potential for diverse applications in research and industry.
Properties
Molecular Formula |
C16H20N2O2S2 |
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Molecular Weight |
336.5 g/mol |
IUPAC Name |
1-benzylsulfonyl-4-(thiophen-3-ylmethyl)piperazine |
InChI |
InChI=1S/C16H20N2O2S2/c19-22(20,14-15-4-2-1-3-5-15)18-9-7-17(8-10-18)12-16-6-11-21-13-16/h1-6,11,13H,7-10,12,14H2 |
InChI Key |
MERPSBNPKFDZFR-UHFFFAOYSA-N |
Canonical SMILES |
C1CN(CCN1CC2=CSC=C2)S(=O)(=O)CC3=CC=CC=C3 |
Origin of Product |
United States |
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